![molecular formula C11H14N4 B1473006 (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine CAS No. 1955541-20-4](/img/structure/B1473006.png)
(1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
Overview
Description
Synthesis Analysis
While there is no direct information available on the synthesis of(1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
, similar compounds have been synthesized using various methods. For instance, substituted 1,2,3-triazole derivatives have been synthesized via a Cu(I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates .
Scientific Research Applications
Synthesis of New Supramolecular Metallogels
The compound can be used as a versatile ligand for the synthesis of new supramolecular metallogels . The gelation ability of 5-(1H-1,2,3-triazol-5-yl)isophthalic acid (click-TIA) in the presence of different metal acetates has been studied in different solvents and ligand/metal ratios .
Key Synthetic Strategies
The 1H-1,2,3-triazole derivatives are particularly attractive and have received prominent attention in scientific research . The characteristics of these heterocycles motivated the development of different strategies for their preparation and molecular diversification .
Applications in Materials Science
Tetrazoles found a wide range of applications in materials science, as lipophilic spacers and metabolically stable carboxylic acid surrogates, nitrogen-containing heterocyclic ligands, in information recording systems, and medicine .
New Drug Discovery
The synthesis of a new hybrid architecture of two or more bioactive scaffolds is one of the powerful tools used in new drug discovery .
Future Directions
The development of new 1,2,3-triazole derivatives is an active area of research due to their wide range of biological activities . Future research could focus on the synthesis and characterization of (1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
and similar compounds, as well as investigation of their potential biological activities.
Mechanism of Action
1,2,3-Triazoles are a class of organic compounds that have gained significant attention due to their wide range of biological activities. They are known to exhibit properties such as antibacterial, antiviral, antifungal, antitubercular, and anticancer activities . The presence of the 1,2,4-triazole moiety can influence the dipole moment, polarity, solubility, lipophilicity, and hydrogen bonding capacity of the molecule, thereby improving its physicochemical, pharmacological, and pharmacokinetic properties .
The synthesis of compounds that combine 1,2,4-triazole and other moieties in one structure has led to the discovery of new effective agents with various capabilities . For instance, the reaction of [2-(3-hetaryl-1,2,4-triazol-5-yl)phenyl]amines with ketones involves three main processes: formation of carbinolamine by addition of an amine to double bond C=O, elimination of a water molecule, and intramolecular cyclization leading to the formation of spiro compounds .
properties
IUPAC Name |
[1-(cyclopropylmethyl)benzotriazol-5-yl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4/c12-6-9-3-4-11-10(5-9)13-14-15(11)7-8-1-2-8/h3-5,8H,1-2,6-7,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZAHFPTUEMPNMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C3=C(C=C(C=C3)CN)N=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001208811 | |
Record name | 1H-Benzotriazole-5-methanamine, 1-(cyclopropylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001208811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine | |
CAS RN |
1955541-20-4 | |
Record name | 1H-Benzotriazole-5-methanamine, 1-(cyclopropylmethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1955541-20-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Benzotriazole-5-methanamine, 1-(cyclopropylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001208811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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